Cas no 1247358-09-3 (1-(2-bromo-1-propoxyethyl)-2-methoxybenzene)

• Product Name: 1-(2-bromo-1-propoxyethyl)-2-methoxybenzene
• CAS No: 1247358-09-3
• MF: C₁₂H₁₇BrO₂
• MW: 273.166183233261
• CID: 6033156
• PubChem ID: 62113670
• Update Time: 2025-07-02

1-(2-bromo-1-propoxyethyl)-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-1-propoxyethyl)-2-methoxybenzene
• Benzene, 1-(2-bromo-1-propoxyethyl)-2-methoxy-
• AKOS011393589
• 1247358-09-3
• CS-0303157
• EN300-1133250

• Inchi： 1S/C12H17BrO2/c1-3-8-15-12(9-13)10-6-4-5-7-11(10)14-2/h4-7,12H,3,8-9H2,1-2H3
• InChI Key： CXQFLRLQDAYVHZ-UHFFFAOYSA-N
• SMILES： C1(C(OCCC)CBr)=CC=CC=C1OC

Computed Properties

• Exact Mass: 272.04119g/mol
• Monoisotopic Mass: 272.04119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.264±0.06 g/cm3(Predicted)
• Boiling Point: 319.7±32.0 °C(Predicted)

Additional information on 1-(2-bromo-1-propoxyethyl)-2-methoxybenzene

Introduction to 1-(2-bromo-1-propoxyethyl)-2-methoxybenzene (CAS No: 1247358-09-3)

1-(2-bromo-1-propoxyethyl)-2-methoxybenzene, identified by its Chemical Abstracts Service (CAS) number 1247358-09-3, is a significant compound in the realm of pharmaceutical chemistry and organic synthesis. This aromatic ether derivative exhibits a unique structural configuration that makes it a valuable intermediate in the development of various bioactive molecules. The presence of both a bromo substituent and an ethoxy chain appended to a methoxybenzene core provides a versatile platform for further functionalization, enabling its application in multiple synthetic pathways.

The molecular structure of 1-(2-bromo-1-propoxyethyl)-2-methoxybenzene consists of a benzene ring substituted at the 2-position with a methoxy group (-OCH₃) and at the 1-position with a bromo group (-Br). Additionally, an ethoxy chain (-OCH₂CH₂CH₃) is attached to the bromo-substituted carbon, creating a branched side chain. This specific arrangement not only influences its physicochemical properties but also dictates its reactivity patterns, making it a compound of interest in medicinal chemistry.

In recent years, 1-(2-bromo-1-propoxyethyl)-2-methoxybenzene has garnered attention due to its potential applications in the synthesis of novel therapeutic agents. The bromo moiety serves as a reactive handle for cross-coupling reactions such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. These reactions allow for the introduction of diverse substituents, thereby expanding the chemical space available for drug discovery.

The ethoxy chain in 1-(2-bromo-1-propoxyethyl)-2-methoxybenzene contributes to the compound's solubility and lipophilicity, factors that are critical in determining its pharmacokinetic behavior. Furthermore, the methoxy group enhances electron density at the aromatic ring, influencing electrophilic aromatic substitution reactions. This combination of structural features makes the compound a versatile building block for designing molecules with tailored properties.

Recent studies have highlighted the utility of 1-(2-bromo-1-propoxyethyl)-2-methoxybenzene in the development of small-molecule inhibitors targeting specific biological pathways. For instance, researchers have explored its derivatives as potential modulators of kinases and G protein-coupled receptors (GPCRs), which are key players in various disease mechanisms. The ability to modify both the aromatic core and the side chains allows for fine-tuning of binding affinities and selectivity profiles.

The synthesis of 1-(2-bromo-1-propoxyethyl)-2-methoxybenzene typically involves multi-step organic transformations starting from commercially available precursors. A common approach includes bromination of 2-methoxystyrene followed by etherification with 1-bromopropane under controlled conditions. Optimization of reaction parameters such as temperature, solvent choice, and catalyst systems is crucial to achieve high yields and purity levels. Advances in synthetic methodologies have enabled more efficient and sustainable production processes, aligning with green chemistry principles.

In terms of applications beyond pharmaceuticals, 1-(2-bromo-1-propoxyethyl)-2-methoxybenzene has been investigated in materials science. Its aromatic nature and functionalizable structure make it suitable for designing liquid crystals, organic semiconductors, and polymer additives. The ability to incorporate this compound into advanced materials could lead to innovations in display technologies, electronic devices, and coatings.

The chemical behavior of 1-(2-bromo-1-propoxyethyl)-2-methoxybenzene is also influenced by environmental factors such as pH and temperature. These variables can affect reaction rates and product distributions during synthetic transformations or biological interactions. Understanding these influences is essential for predicting its performance in different contexts and developing robust applications.

Future research directions may focus on exploring novel derivatives of 1-(2-bromo-1-propoxyethyl)-2-methoxybenzene with enhanced biological activity or improved pharmacokinetic profiles. Computational modeling techniques can play a significant role in predicting molecular interactions and guiding synthetic strategies. Additionally, biocatalytic approaches could offer sustainable alternatives to traditional synthetic methods.

The versatility of 1-(2-bromo-1-propoxyethyl)-2-methoxybenzene underscores its importance as a chemical intermediate in modern research. Its unique structural features provide opportunities for innovation across multiple disciplines, from drug discovery to materials science. As synthetic methodologies continue to evolve, the potential applications of this compound are likely to expand further.